N-(1-{3-tert-butyl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl}azetidin-3-yl)-2-cyclopentyl-N-methylacetamide

• IUPAC Name: N-[1-(3-tert-butyl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl)azetidin-3-yl]-2-cyclopentyl-N-methylacetamide
• InChI: InChI=1S/C20H30N6O/c1-20(2,3)19-22-21-16-9-10-17(23-26(16)19)25-12-15(13-25)24(4)18(27)11-14-7-5-6-8-14/h9-10,14-15H,5-8,11-13H2,1-4H3
• InChI Key: FRKBBUAVCROEED-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)C1=NN=C2N1N=C(C=C2)N3CC(C3)N(C)C(=O)CC4CCCC4
• Molecular Formula: C20H30N6O
• Molecular Weight: 370.5 g/mol

Description

The compound contains several functional groups and rings including an azetidine ring, a pyridazine ring, and a triazole ring. The presence of these rings suggests that the compound might have interesting chemical properties and could be involved in various chemical reactions.

Synthesis Analysis

While the exact synthesis of this compound is not available, compounds with similar structures are often synthesized through nucleophilic substitution reactions or ring formation reactions.

Molecular Structure Analysis

The molecular structure of this compound would be complex due to the presence of multiple rings. The structure can be confirmed using various techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry, and X-ray crystallography.

Chemical Reactions Analysis

The compound, due to its functional groups, could potentially undergo a variety of chemical reactions. For instance, the azetidine ring could undergo ring-opening reactions, and the triazole ring could participate in click reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its exact structure. Properties such as melting point, boiling point, solubility, and stability could be determined experimentally.

Scientific Research Applications

Antimalarial Activity

• . Researchers have explored their potential as novel antimalarial agents due to their unique structural features.

Antidepressant Properties

• . Investigating the impact of N-(1-{3-tert-butyl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl}azetidin-3-yl)-2-cyclopentyl-N-methylacetamide on neurotransmitter systems could provide valuable insights.

Antileishmanial Activity

• Leishmaniasis, caused by protozoan parasites, remains a global health concern. . Evaluating our compound’s efficacy against these parasites could be promising.

DNA Intercalation and Antiviral Activity

• . Investigate whether N-(1-{3-tert-butyl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl}azetidin-3-yl)-2-cyclopentyl-N-methylacetamide shares similar behavior.

Energetic Materials

• . Explore its potential as a component in propellants or explosives.

Drug Delivery Systems

• . Investigate whether our compound could serve as a building block for novel drug delivery systems.

Mechanism of Action

The mechanism of action of this compound is not known without additional context. If it’s a drug, its mechanism would depend on its target in the body. If it’s a reagent in a chemical reaction, its mechanism would depend on the reaction conditions and other reactants.

Safety and Hazards

Without specific information, it’s hard to determine the exact safety and hazards associated with this compound. Standard safety procedures should be followed when handling it. It’s also important to dispose of it properly to minimize environmental impact.

Future Directions

The future research directions would depend on the interest in this compound. If it shows promising activity in biological testing, it could be further optimized and studied as a potential drug. If it has unique chemical reactivity, it could be used to develop new synthetic methods.